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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Strontium-85 (Sr-85) gamma spectroscopy. The focus is on resolving overlapping peaks to

ensure accurate quantification.

Frequently Asked Questions (FAQs)
Q1: What is the primary gamma ray energy of Strontium-85 and what are the common

challenges in its detection?

A1: Strontium-85 decays by electron capture and emits a primary gamma ray at approximately

514 keV.[1] A significant challenge in accurately quantifying this peak is its potential overlap

with other gamma rays, most notably the 511 keV annihilation peak.[2][3] The 511 keV peak,

resulting from positron-electron annihilation, can be broadened due to the Doppler effect,

making its deconvolution from the 514 keV Sr-85 peak complex.[3]

Q2: What is peak deconvolution in the context of gamma spectroscopy?

A2: Peak deconvolution, also known as peak fitting, is a numerical process used to separate

overlapping peaks in a spectrum.[4] In gamma spectroscopy, this typically involves fitting

mathematical functions, most commonly Gaussian distributions, to the experimental data to
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determine the area of individual peaks.[5] The area of each peak is proportional to the activity

of the corresponding radionuclide.

Q3: What are the key parameters that influence the success of peak deconvolution?

A3: The success of peak deconvolution is influenced by several factors:

Peak Separation: The distance between the centroids of the overlapping peaks. The smaller

the separation, the more challenging the deconvolution.

Relative Peak Heights (Amplitude): Large differences in the heights of overlapping peaks can

make it difficult to accurately quantify the smaller peak.[4]

Peak Shape: The underlying mathematical shape of the peaks (e.g., Gaussian, Voigt). In

gamma spectroscopy, peaks are primarily Gaussian but can have tailing features.[5][6]

Full Width at Half Maximum (FWHM): A measure of the peak's width, which is related to the

detector's resolution. Higher resolution (smaller FWHM) detectors provide better separation

of closely spaced peaks.

Q4: Which radionuclides can interfere with the Strontium-85 514 keV peak?

A4: Besides the 511 keV annihilation peak, other radionuclides with gamma emissions near

514 keV can cause interference. One notable example is Krypton-85 (Kr-85), which has a

gamma emission at 514 keV.[7] It is crucial to consider the potential presence of such

interfering nuclides based on the sample's origin and history.

Troubleshooting Guides
Guide 1: Poor Deconvolution Fit / High Chi-Squared
Value
A high chi-squared value indicates a poor fit between the deconvolution function and the

experimental data.
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Symptom Possible Cause Troubleshooting Steps

High chi-squared value for the

fitted region.
Incorrect peak shape model.

1. Review Peak Shape

Parameters: Ensure the peak

shape parameters (e.g., tailing)

in your software are

appropriate for your detector

and the energy range. Some

software allows for manual

adjustment of these

parameters. 2. Consider a

Different Peak Shape

Function: If your software

allows, try fitting with a

modified Gaussian or a Voigt

function, especially if you

suspect contributions from X-

rays or other phenomena that

broaden the peak shape.[6]

Incorrect background

subtraction.

1. Visually Inspect the

Background Fit: Most

spectroscopy software displays

the calculated background.

Ensure it accurately represents

the baseline and does not cut

into the peaks. 2. Try Different

Background Models:

Experiment with different

background models offered by

your software (e.g., linear,

polynomial, step).[5] The

Sensitive Nonlinear Iterative

Peak (SNIP) clipping algorithm

is a robust method for

background estimation.[8]
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Presence of an un-identified

interfering peak.

1. Examine the Residuals: The

residual plot (difference

between the data and the fit)

may show a systematic

pattern, suggesting an

underlying peak that was not

included in the fit. 2. Consult a

Nuclide Library: Check a

comprehensive nuclide library

for other gamma emitters with

energies close to 514 keV that

could be present in your

sample.[9]

Guide 2: Inaccurate Quantification of the Sr-85 Peak
This guide addresses situations where the deconvolution appears successful, but the

calculated activity of Sr-85 is questionable.
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Symptom Possible Cause Troubleshooting Steps

Overestimation or

underestimation of the Sr-85

peak area.

Interference from the 511 keV

annihilation peak.

1. Constrain the 511 keV Peak

Width: The 511 keV peak is

often broader than typical

gamma peaks due to Doppler

broadening.[3] If your software

allows, fix or constrain the

FWHM of the 511 keV peak

during the fit based on

measurements of a pure

positron emitter. 2.

Simultaneous Fitting: Ensure

that both the 511 keV and 514

keV peaks are fitted

simultaneously in the

deconvolution routine.

Incorrect energy calibration.

1. Verify Energy Calibration:

Recalibrate your spectrometer

using a standard source with

multiple, well-separated

gamma lines spanning a wide

energy range. Ensure the

calibration source includes

peaks near the 514 keV

region.

Inaccurate detector efficiency

calibration.

1. Verify Efficiency Calibration:

Use a calibrated multi-nuclide

source to ensure your

detector's efficiency is

accurately characterized

across the relevant energy

range. An incorrect efficiency

value at 514 keV will lead to an

inaccurate activity calculation.
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Experimental Protocols
Protocol 1: High-Resolution Gamma Spectroscopy of
Strontium-85
This protocol outlines the steps for acquiring a high-quality gamma spectrum of a Strontium-85
sample, optimized for subsequent deconvolution of the 514 keV peak.

1. Detector and Electronics Setup:

Detector: A high-purity germanium (HPGe) detector is recommended for its excellent energy

resolution.

Electronics: Use high-quality nuclear electronics (preamplifier, amplifier, and multi-channel

analyzer - MCA) to minimize electronic noise and ensure signal stability.

Warm-up: Allow the electronics to warm up for at least 30 minutes to ensure stability.

2. Energy and Efficiency Calibration:

Energy Calibration:

Use a standard calibration source with multiple gamma lines (e.g., 152Eu, 133Ba)

covering an energy range that brackets the 514 keV peak.

Acquire a spectrum with sufficient counts in each peak to allow for precise centroid

determination.

Perform a polynomial fit of the peak centroids (in channels) versus their known energies

(in keV). A linear fit is often sufficient over a limited energy range.

Efficiency Calibration:

Use a calibrated multi-nuclide source with a geometry identical to your Sr-85 sample.

Acquire a spectrum for a time sufficient to achieve good counting statistics for all major

peaks.
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Calculate the net peak area for each gamma line and divide by the emission probability

and the activity of the standard to determine the efficiency at each energy.

Fit the efficiency data to a suitable function to create an efficiency curve.

3. Background Measurement:

Acquire a background spectrum for a counting time at least as long as your planned sample

measurement time. This should be done with a blank sample holder in the measurement

position to account for background radiation from the environment and the shielding.

4. Sample Preparation and Positioning:

Prepare your Sr-85 sample in a reproducible geometry.

Place the sample at a fixed and reproducible distance from the detector. For high activity

samples, increase the distance to minimize pulse pile-up and dead time.

5. Data Acquisition:

Acquire the gamma spectrum of your Sr-85 sample.

Aim for a sufficient number of counts in the 514 keV peak to achieve the desired statistical

uncertainty. A common target is at least 10,000 net counts.

Monitor the dead time of the detector. If it exceeds 5-10%, consider moving the source

further from the detector or reducing the source activity.

6. Data Analysis:

Subtract the background spectrum from the sample spectrum.

Perform the deconvolution of the 511 keV and 514 keV peaks using appropriate peak fitting

software.

Use the net peak area of the 514 keV peak, along with the detector efficiency at this energy,

to calculate the activity of Strontium-85.
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Data Presentation
Parameter Description Typical Value/Range

Sr-85 Gamma Energy
The primary gamma-ray

energy emitted by Sr-85.
514.0048 ± 0.0022 keV

Sr-85 Half-life
The time it takes for half of the

Sr-85 atoms to decay.
64.849 ± 0.007 days

Annihilation Peak Energy

The energy of photons

produced from positron-

electron annihilation.

~511 keV

HPGe Detector Resolution

(FWHM) @ 1332 keV

A measure of the detector's

ability to distinguish between

closely spaced gamma rays.

< 2.0 keV

Visualizations
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Caption: Workflow for Sr-85 Gamma Spectroscopy.
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Caption: Troubleshooting Logic for Deconvolution Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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